2,2-Dichloro-3-methyl-1-phenylcyclopropanecarbonitrile

• Molecular Formula: C11H9Cl2N
• Molecular Weight: 226.10 g/mol
• IUPAC Name: 2,2-dichloro-3-methyl-1-phenylcyclopropane-1-carbonitrile
• InChI: InChI=1S/C11H9Cl2N/c1-8-10(7-14,11(8,12)13)9-5-3-2-4-6-9/h2-6,8H,1H3
• InChI Key: HLZNEZFPMSMZTL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C1(Cl)Cl)(C#N)C2=CC=CC=C2

Description

2,2-Dichloro-3-methyl-1-phenylcyclopropanecarbonitrile is a useful research compound. Its molecular formula is C11H9Cl2N and its molecular weight is 226.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A three-neck flask was charged with a mixture of 20 g (0.14 mol) of 2-phenyl-2-butenonitrile, 200 g of chloroform and 2 g of triethylbenzylammonium chloride, and the mixture was stirred. To the mixture were dropwise added 100 g of a 50% sodium hydroxide solution under cooling with ice. The reaction mixture was further stirred at room temperature for 15 hours, then poured into ice water, and the organic phase was separated. The aqueous phase was extracted with hexane. The organic phase fractions were combined together, and dried over anhydrous sodium sulfate. The inorganic substances were filtered off, and the organic solvent was distilled off under a reduced pressure. The resultant oily residue was distilled under a pressure of 0.1 mmHg (116°-120° C.) to obtain 10.4 g of 2,2-dichloro-3-methyl-1-phenylcyclopropanecarbonitrile. Yield: 33%.